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Compound of Interest

Compound Name: Pursuit Plus

Cat. No.: B14296128

AN-0012
Introduction

Pursuit Plus EC is a broad-spectrum herbicide used for the control of a variety of weeds in
crops. Its primary active ingredients are imazethapyr and pendimethalin.[1][2] Given their
potential for environmental dissemination, monitoring their concentration in water sources is
crucial for ensuring environmental safety and regulatory compliance. This application note
provides detailed protocols for the quantitative analysis of imazethapyr and pendimethalin in
water samples using Solid-Phase Extraction (SPE) followed by High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass
Spectrometry (GC-MS).

Principle

This methodology allows for the simultaneous determination of imazethapyr and pendimethalin
(using LC-MS/MS) and the specific determination of pendimethalin (using GC-MS). Water
samples are first passed through a solid-phase extraction (SPE) cartridge to isolate and
concentrate the analytes. Following elution and solvent evaporation, the reconstituted sample
is analyzed. LC-MS/MS offers high sensitivity and selectivity for both compounds, while GC-MS
provides a robust alternative for pendimethalin analysis.

Experimental Protocols
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Protocol 1: Sample Preparation using Solid-Phase
Extraction (SPE)

This protocol is a general procedure for the extraction of imazethapyr and pendimethalin from
water samples.

Materials and Reagents:

Water sample (1 L)

e Methanol (HPLC grade)

e Acetone (HPLC grade)

o Acetonitrile (HPLC grade)

e Deionized water

e Hydrochloric acid (HCI)

e Solid-Phase Extraction (SPE) cartridges (e.g., C18)
e SPE manifold

« Nitrogen evaporator

e Analytical balance, volumetric flasks, pipettes
Procedure:

o Sample pH Adjustment: Acidify the 1 L water sample to a pH between 2.5 and 3.0 with HCI to
ensure the analytes are in their non-ionized form.

o SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 3 mL of acetone,
followed by 3 mL of methanol, and then 5 mL of deionized water (pH 3.0). Ensure the
cartridge does not go dry.[3][4]
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e Sample Loading: Pass the entire acidified water sample through the conditioned SPE
cartridge at a flow rate of approximately 5 mL/min.[3][4]

o Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove any polar
interferences.

o Cartridge Drying: Dry the cartridge under a stream of nitrogen or by vacuum for 15-20
minutes to remove residual water.

o Elution: Elute the trapped analytes from the cartridge with 3 mL of acetone.[3][4]

e Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle
stream of nitrogen at approximately 35°C. Reconstitute the residue in 1 mL of the mobile
phase for LC-MS/MS analysis or hexane for GC-MS analysis.

Protocol 2: Analysis by LC-MS/MS

This method is suitable for the simultaneous quantification of imazethapyr and pendimethalin.
Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system coupled with a Tandem Mass
Spectrometer (MS/MS)

o C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 5 pm)[5]
LC-MS/MS Conditions:
» Mobile Phase:
o A: Water with 5 mM ammonium formate and 0.15% formic acid[5]
o B: Methanol with 5 mM ammonium formate[5]

o Gradient: A gradient elution suitable for separating both analytes. A typical gradient might
start at 85% A, decrease to 2% A over several minutes, hold, and then return to initial
conditions.[5]
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e Flow Rate: 0.3 mL/min[5]

e Injection Volume: 10-20 pL

e Column Temperature: 35°C[5]

 lonization Mode: Electrospray lonization (ESI), positive mode for both analytes.

o Detection: Multiple Reaction Monitoring (MRM) of specific precursor/product ion transitions
for each analyte.

Protocol 3: Analysis of Pendimethalin by GC-MS

This protocol is specific for the quantification of pendimethalin.
Instrumentation:

e Gas Chromatograph (GC) with a Mass Spectrometer (MS) detector
e Capillary column (e.g., TG-5 MS, 30 m x 0.25 mm x 0.25 um)[6]
GC-MS Conditions:

o Carrier Gas: Helium at a flow rate of 1.0 mL/min[6]

Injector Temperature: 250°C

Oven Temperature Program: Start at 70°C, ramp up to 150°C at 25°C/min, then to 200°C at
3°C/min, and finally to 280°C at 8°C/min, hold for 10 minutes.[7]

lon Source Temperature: 230°C[8]

lonization Mode: Electron lonization (EIl) at 70 eV

Detection: Selected lon Monitoring (SIM) of characteristic ions for pendimethalin.

Data Presentation
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The performance of these analytical methods is summarized below. The values are indicative

and may vary based on the specific instrumentation and laboratory conditions.

Table 1: Quantitative Data for the Analysis of Imazethapyr in Water

Parameter Method Value Reference
Limit of Detection

HPLC-UV 0.01 mg/L [9]
(LOD)
Limit of Quantification

LC-MS/MS 5.0 pg/kg [10]
(LOQ)
Recovery LC-MS/MS 69.4 - 94.4% [5][10]
Linearity (r?) LC-MS/MS >0.99 [5][10]

Table 2: Quantitative Data for the Analysis of Pendimethalin in Water

Parameter Method Value Reference
Limit of Quantification

GC-MS 0.01 pg/L [3][4]
(LOQ)
Limit of Quantification

LC-MS/MS 5.0 pg/kg [10]
(LOQ)
Recovery GC-MS (SPE) 79 - 99% [3114]
Recovery LC-MS/MS 69.4 - 94.4% [5][10]
Linearity (r?) GC-MS >0.99 [6]

Visualizations
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Figure 1: General Workflow for Herbicide Analysis
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Figure 1: General Workflow for Herbicide Analysis
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Figure 2: Solid-Phase Extraction (SPE) Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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